ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride

• IUPAC Name: ethyl 2-[(6-methoxy-1H-benzimidazol-2-yl)sulfanyl]acetate;hydrochloride
• InChI: InChI=1S/C12H14N2O3S.ClH/c1-3-17-11(15)7-18-12-13-9-5-4-8(16-2)6-10(9)14-12;/h4-6H,3,7H2,1-2H3,(H,13,14);1H
• InChI Key: BIFYLESTNKVGDI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=C(N1)C=C(C=C2)OC.Cl
• Molecular Formula: C12H15ClN2O3S
• Molecular Weight: 302.78 g/mol

Description

Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thioether derivative of benzimidazole, which is a heterocyclic aromatic compound that contains nitrogen and carbon atoms in its ring structure. Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is a white crystalline powder that is soluble in water and organic solvents.

Scientific Research Applications

Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride has been extensively studied for its potential applications in various fields such as medicine, agriculture, and material science. In medicine, this compound has been shown to exhibit anticancer, antifungal, and antibacterial activities. It has also been studied for its potential use as an anti-inflammatory and antioxidant agent. In agriculture, Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride has been shown to have insecticidal and fungicidal properties. In material science, this compound has been studied for its potential use as a corrosion inhibitor and as a precursor for the synthesis of other compounds.

Mechanism of Action

The mechanism of action of Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins in cells. For example, this compound has been shown to inhibit the activity of topoisomerase II, which is an enzyme involved in DNA replication and transcription. It has also been shown to inhibit the activity of protein kinase C, which is involved in cell signaling and regulation.
Biochemical and Physiological Effects:
Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating various signaling pathways. It has also been shown to inhibit the growth of various fungi and bacteria by disrupting their cell membranes and metabolic pathways. In animal studies, Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride has been shown to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride in lab experiments is its relatively low cost and easy availability. This compound can be synthesized in large quantities with a moderate yield and high purity. However, one of the limitations of using this compound is its potential toxicity and side effects. It is important to handle this compound with caution and to follow proper safety protocols when working with it.

Future Directions

There are several future directions for the research on Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride. One direction is to further investigate its anticancer properties and to explore its potential use as a chemotherapeutic agent. Another direction is to study its insecticidal and fungicidal properties and to develop it as a new pesticide. Additionally, this compound can be modified to improve its selectivity and potency for specific targets, which can lead to the development of new drugs and materials. Overall, Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride is a promising compound that has a wide range of potential applications in various fields.

Synthesis Methods

The synthesis method of Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate hydrochloride involves the reaction of 5-methoxy-2-mercaptobenzimidazole with ethyl chloroacetate in the presence of a base such as sodium hydroxide. The reaction produces Ethyl [(5-methoxy-1H-benzimidazol-2-yl)thio]acetate, which is then converted to its hydrochloride salt by reacting it with hydrochloric acid. The yield of this synthesis method is around 60-70%, and the purity of the final product can be improved by recrystallization.